N-(2-iodophenyl)-2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-(2-iodophenyl)-2-[[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16IN3O3S/c1-24-13-8-6-12(7-9-13)10-17-21-22-18(25-17)26-11-16(23)20-15-5-3-2-4-14(15)19/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key: MCKZZNYWSJKKIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(O2)SCC(=O)NC3=CC=CC=C3I
• Molecular Formula: C18H16IN3O3S
• Molecular Weight: 481.3 g/mol

Description

N-(2-iodophenyl)-2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, also known as compound 1, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a thioacetamide derivative that has been synthesized using a specific method and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-iodophenyl)-2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. This inhibition may lead to changes in biochemical and physiological processes, which may have therapeutic benefits in certain medical conditions.
Biochemical and Physiological Effects:
Studies have shown that this compound 1 exhibits promising biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. This this compound has also been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-iodophenyl)-2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, the limitations of this this compound include its cost and limited availability, which may make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for research on N-(2-iodophenyl)-2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1, including further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in drug development. Additionally, more research is needed to investigate the safety and toxicity of this this compound in vivo, which will be crucial for its future use in clinical settings.
In conclusion, this compound is a novel chemical this compound that has shown promising applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have all been discussed in this paper. Further research on this this compound may lead to its potential use in drug development and clinical settings.

Scientific Research Applications

Compound 1 has been found to have potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. This N-(2-iodophenyl)-2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for drug development.